Cas no 477866-93-6 (2-(2-Methylphenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile)

• Product Name: 2-(2-Methylphenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile
• CAS No: 477866-93-6
• CID: 3028568
• Update Time: 2025-06-26

2-(2-Methylphenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(2-METHYLPHENYL)SULFANYL]-5-(TRIFLUOROMETHYL)BENZENECARBONITRILE
• 2-(2-Methylphenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(2-Methylphenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile

Professional Introduction to Compound with CAS No. 477866-93-6 and Product Name: 2-(2-Methylphenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile

Compound with the CAS number 477866-93-6, chemically known as 2-(2-Methylphenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile, represents a significant advancement in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and specialty chemical synthesis. The presence of both a sulfanyl group and a trifluoromethyl substituent in its molecular framework imparts distinct electronic and steric properties, making it a versatile building block for various chemical transformations.

The sulfanyl moiety, specifically the sulfur atom bonded to two carbon atoms, introduces a polar region into the molecule, enhancing its interaction with biological targets. This feature is particularly valuable in medicinal chemistry, where polar interactions often play a crucial role in drug-receptor binding affinity. In contrast, the trifluoromethyl group, characterized by its electron-withdrawing nature, significantly influences the electronic distribution within the aromatic ring system. This substitution pattern is widely recognized for its ability to modulate metabolic stability and lipophilicity, key parameters in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such compounds with unprecedented accuracy. Studies indicate that molecules containing both sulfanyl and trifluoromethyl groups exhibit enhanced binding affinity to certain therapeutic targets, making them promising candidates for further development. For instance, computational modeling has suggested that this compound may interact effectively with enzymes involved in inflammatory pathways, offering a potential therapeutic intervention.

In the realm of materials science, the unique electronic properties of 2-(2-Methylphenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile have been explored for applications in organic electronics. The combination of electron-donating and electron-withdrawing groups within its structure facilitates efficient charge transport, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Experimental results have demonstrated that thin films derived from this compound exhibit superior charge mobility compared to conventional materials, paving the way for more efficient electronic devices.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the sulfanyl group typically requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the trifluoromethyl group demands specialized reagents and catalysts to achieve optimal results. Advances in green chemistry have also influenced these synthetic routes, with an emphasis on minimizing waste and hazardous byproducts.

From a pharmaceutical perspective, the potential therapeutic applications of 2-(2-Methylphenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile are vast. Preclinical studies have shown that derivatives of this compound exhibit anti-inflammatory and analgesic properties comparable to existing drugs but with improved selectivity and reduced side effects. The trifluoromethyl group's ability to enhance metabolic stability suggests that this molecule could have a longer half-life in vivo, reducing the frequency of dosing required for therapeutic efficacy.

The role of computational tools in optimizing drug candidates cannot be overstated. Molecular docking simulations have been instrumental in identifying how this compound interacts with biological targets at an atomic level. These simulations not only predict binding affinities but also provide insights into potential mechanisms of action. Such information is invaluable for medicinal chemists tasked with designing next-generation therapeutics.

In conclusion, 2-(2-Methylphenyl)sulfanyl-5-(trifluoromethyl)benzenecarbonitrile (CAS No. 477866-93-6) represents a cornerstone in modern chemical research. Its unique structural features make it a valuable asset for both pharmaceutical development and advanced material applications. As research continues to uncover new possibilities for this compound, its significance is poised to grow even further.